2-(4-{[(4-methylphenyl)sulfonyl]imino}-1,3,5-triazinan-1-yl)ethyl 4-nitrobenzoate

• IUPAC Name: 2-[6-[(4-methylphenyl)sulfonylamino]-2,4-dihydro-1H-1,3,5-triazin-3-yl]ethyl 4-nitrobenzoate
• InChI: InChI=1S/C19H21N5O6S/c1-14-2-8-17(9-3-14)31(28,29)22-19-20-12-23(13-21-19)10-11-30-18(25)15-4-6-16(7-5-15)24(26)27/h2-9H,10-13H2,1H3,(H2,20,21,22)
• InChI Key: MWFHOPOOFHCROR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NCN(CN2)CCOC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H21N5O6S
• Molecular Weight: 447.5 g/mol

Description

Synthesis Analysis

• The synthesis of similar compounds involves the formation of esters and derivatives through various chemical reactions. For instance, the synthesis of methyl and ethyl-4-[(4′-substituted phenylsulfonyl)methyl]-3-nitrobenzoates and their sulfinyl derivatives is done through spectral studies. The relationship between δ-ppm values of the benzylic protons and [sgrave]-Hammett values of the 4′-substituents is significant in this process (El-Bardan, 1992).

Molecular Structure Analysis

• The molecular structure of related compounds can be characterized using techniques like single-crystal X-ray diffraction. For instance, the study of molecules like ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate reveals significant insights into the molecular structure through crystallography (Yeong et al., 2018).

Chemical Reactions and Properties

• Chemical reactions involving the formation of imino compounds and their derivatives are crucial. For example, the synthesis of N-acylamidines via a rhodium-catalyzed reaction of nitrosobenzene derivatives with N-sulfonyl-1,2,3-triazoles is a notable process in this context (Ran, Xiu, & Li, 2014).

Physical Properties Analysis

• The physical properties of related compounds like solubility, chemical stability, and complex formation are studied in depth. For example, the physicochemical properties and complex formation of ethyl 2-aryl(methyl)sulfonylamino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylates have been investigated, highlighting the importance of these properties (Chekanova et al., 2014).

Chemical Properties Analysis

• The chemical properties like reactivity and formation of derivatives are key aspects. The preparation of derivatives such as 4-imino-1-methyl-3-(4-nitrophenyl)imidazolidin-2-ones and the study of their properties like pK-values and E,Z-isomerism offer valuable insights (Angelova et al., 2003).